Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H24N2O6/c1-6-9(2)26-17(22)14-10(3)19-18(23)20-15(14)11-7-12(24-4)16(21)13(8-11)25-5/h7-9,15,21H,6H2,1-5H3,(H2,19,20,23)
• InChI Key: YNZFNHXERMRANH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC(=O)C1=C(NC(=O)NC1C2=CC(=C(C(=C2)OC)O)OC)C
• Molecular Formula: C18H24N2O6
• Molecular Weight: 364.4 g/mol

Description

Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex organic compound that belongs to the class of pyrimidine derivatives This compound is characterized by its unique structure, which includes a tetrahydropyrimidine ring, a hydroxy-dimethoxyphenyl group, and a butan-2-yl ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Tetrahydropyrimidine Ring: The initial step involves the condensation of a suitable aldehyde with urea or thiourea in the presence of an acid catalyst to form the tetrahydropyrimidine ring.

Introduction of the Hydroxy-Dimethoxyphenyl Group: The hydroxy-dimethoxyphenyl group is introduced through a nucleophilic substitution reaction, where a suitable phenol derivative reacts with the tetrahydropyrimidine intermediate.

Esterification: The final step involves the esterification of the carboxylic acid group with butan-2-ol in the presence of an acid catalyst to form the butan-2-yl ester.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, to maximize yield and purity. Additionally, industrial methods may incorporate continuous flow reactors and automated systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The carbonyl group in the tetrahydropyrimidine ring can be reduced to form an alcohol.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group may yield a ketone, while reduction of the carbonyl group may produce an alcohol.

Scientific Research Applications

Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves its interaction with specific molecular targets and pathways. The hydroxy-dimethoxyphenyl group may interact with enzymes or receptors, modulating their activity. Additionally, the tetrahydropyrimidine ring may play a role in stabilizing the compound’s interaction with its targets.

Comparison with Similar Compounds

Butan-2-yl 4-(4-hydroxy-3,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate can be compared with other pyrimidine derivatives, such as:

Thymine: A naturally occurring pyrimidine base found in DNA.

Cytosine: Another pyrimidine base found in DNA and RNA.

5-Fluorouracil: A synthetic pyrimidine analog used as an anticancer drug.

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties.